Cas no 898786-98-6 (3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one)

• Product Name: 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one
• CAS No: 898786-98-6
• MF: C₁₅H₁₂ClFO
• MW: 262.706586837769
• CID: 1946663
• PubChem ID: 24726035
• Update Time: 2025-06-10

3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one
• 3-(3-CHLOROPHENYL)-3'-FLUOROPROPIOPHENONE
• AG-H-66655
• CTK5G6412
• KB-177744
• AKOS016021892
• 898786-98-6
• DTXSID00644428
• MFCD03843419
• 3-(3-Chlorophenyl)-1-(3-fluorophenyl)-1-propanone

• MDL： MFCD03843419
• Inchi： 1S/C15H12ClFO/c16-13-5-1-3-11(9-13)7-8-15(18)12-4-2-6-14(17)10-12/h1-6,9-10H,7-8H2
• InChI Key： SSOZIRPRMFPWQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 262.05600
• Monoisotopic Mass: 262.0560709Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.225
• Boiling Point: 387°C at 760 mmHg
• Flash Point: 187.8°C
• Refractive Index: 1.569
• PSA: 17.07000
• LogP: 4.29460

Additional information on 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one

Professional Introduction to 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one (CAS No. 898786-98-6)

3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 898786-98-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in its molecular framework imparts distinct reactivity and functionality, making it a valuable scaffold for synthetic chemists and medicinal researchers.

The compound's structure consists of a propanone backbone substituted with two aryl groups: 3-chlorophenyl and 3-fluorophenyl. This arrangement not only contributes to its distinct spectral characteristics but also influences its interaction with biological targets. The chloro group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, while the fluoro group introduces electron-withdrawing effects that can modulate the compound's electronic properties. These features make 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various disease pathways. The compound's dual substitution pattern has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have explored its interactions with serine proteases and kinases, which are key players in numerous biological processes. The chloro and fluoro groups have been found to play critical roles in determining the compound's binding affinity and selectivity, making them crucial for optimizing pharmacological properties.

One of the most compelling aspects of 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one is its versatility as a synthetic intermediate. Researchers have leveraged its structural features to develop libraries of derivatives with enhanced pharmacological profiles. The introduction of different functional groups at the aromatic positions has allowed for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. These modifications have been instrumental in creating compounds with improved drug-like characteristics, thereby advancing the field of medicinal chemistry.

The compound has also been the subject of computational studies aimed at understanding its molecular interactions at a quantum mechanical level. Advanced modeling techniques have been employed to predict how 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one interacts with biological targets at the atomic level. These studies have provided valuable insights into the design of more effective inhibitors by highlighting key binding residues and potential hydrogen bonding networks. Such information is crucial for guiding experimental efforts and optimizing lead compounds.

Furthermore, the synthesis of 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one has been refined through various catalytic methods, including transition metal-catalyzed cross-coupling reactions. These approaches have not only improved yield but also enabled the introduction of additional functional groups with minimal side reactions. The development of efficient synthetic routes has made it feasible to produce large quantities of the compound for both preclinical studies and industrial applications. This progress underscores the importance of innovative synthetic strategies in pharmaceutical research.

The potential therapeutic applications of 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one are vast, spanning multiple disease areas including oncology, neurology, and inflammation. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in cancer progression and neurological disorders. The compound's ability to modulate signaling pathways has opened new avenues for treating conditions that are currently challenging to manage with existing therapies. As research continues, it is anticipated that more targeted derivatives will be developed to address specific disease mechanisms.

In conclusion, 3-(3-chlorophenyl)-1-(3-fluorophenyl)propan-1-one (CAS No. 898786-98-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its dual substitution pattern offers opportunities for designing novel therapeutic agents with improved pharmacological properties. Through continued research and development, this compound holds promise for addressing various diseases and improving patient outcomes worldwide.